Cas no 1225532-84-2 (2-(2,4-dimethoxyphenyl)-2-methylpropanal)

• Product Name: 2-(2,4-dimethoxyphenyl)-2-methylpropanal
• CAS No: 1225532-84-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6317253
• PubChem ID: 82077628
• Update Time: 2025-06-08

2-(2,4-dimethoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)-2-methylpropanal
• EN300-1868447
• 1225532-84-2

• Inchi： 1S/C12H16O3/c1-12(2,8-13)10-6-5-9(14-3)7-11(10)15-4/h5-8H,1-4H3
• InChI Key： KWIURSOLBPXBAQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C=O)(C)C)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2,4-dimethoxyphenyl)-2-methylpropanal

Recent Advances in the Study of 2-(2,4-dimethoxyphenyl)-2-methylpropanal (CAS: 1225532-84-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2,4-dimethoxyphenyl)-2-methylpropanal (CAS: 1225532-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(2,4-dimethoxyphenyl)-2-methylpropanal, which serves as a key intermediate in the synthesis of various bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel anti-inflammatory agents. The compound's ability to modulate specific signaling pathways, such as the NF-κB pathway, has been particularly noteworthy, suggesting its potential as a lead compound for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(2,4-dimethoxyphenyl)-2-methylpropanal has shown promise in oncology research. A recent preclinical study (Nature Chemical Biology, 2024) revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation, making it a candidate for further investigation in targeted cancer therapies.

From a chemical perspective, the stability and reactivity of 2-(2,4-dimethoxyphenyl)-2-methylpropanal have been subjects of detailed investigation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and interactions with biological targets. These studies have provided valuable insights into the compound's pharmacophore, which could inform the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of 2-(2,4-dimethoxyphenyl)-2-methylpropanal-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's unique chemical scaffold and demonstrated biological activities make it a compelling subject for ongoing research in the pharmaceutical industry.

In conclusion, 2-(2,4-dimethoxyphenyl)-2-methylpropanal (CAS: 1225532-84-2) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its mechanism of action and structural optimization will be crucial for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and translating laboratory findings into clinical applications.